N-(3-fluorophenyl)prop-2-enamide
Overview
Description
N-(3-fluorophenyl)prop-2-enamide is a compound that belongs to the class of enamides, which are characterized by the presence of an amide group attached to a vinyl group. Enamides are known for their bioactive pharmacophores in various natural products and are commonly used reagents for asymmetric incorporation of nitrogen functionality . The compound's structure includes a 3-fluorophenyl group, which can influence its physical, chemical, and biological properties.
Synthesis Analysis
The synthesis of N-(3-fluorophenyl)prop-2-enamide and related compounds typically involves the formation of enamides from precursors such as N-allyl amides through isomerization reactions. A general method for the isomerization of N-allyl amides to form geometrically defined di-, tri-, and tetrasubstituted enamides with high geometric selectivity has been reported . This method is atom economic and represents a significant advancement in the synthesis of complex enamides.
Molecular Structure Analysis
The molecular structure of N-(3-fluorophenyl)prop-2-enamide can be analyzed through crystallography and computational methods. For instance, the crystal structure of a related compound, 3-fluoro-N-(3-fluorophenyl)benzamide, has been determined, revealing positional disorder in the crystal structure that leads to concomitant polymorphism . Such structural analyses are crucial for understanding the molecular conformation and the impact of substituents on the overall molecular geometry.
Chemical Reactions Analysis
Enamides like N-(3-fluorophenyl)prop-2-enamide can undergo various chemical reactions due to their reactive vinyl group. For example, the presence of fluorine atoms at the β-position of the enamide moiety can endow unique electrophilic reactivity, leading to nucleophilic vinylic substitution (S(N)V) reactions directed toward the synthesis of heterocyclic compounds such as 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones .
Physical and Chemical Properties Analysis
The physical and chemical properties of N-(3-fluorophenyl)prop-2-enamide can be influenced by its molecular structure. Ultrasonic studies on related compounds have provided insights into molecular interactions in solutions, which can affect properties such as density, viscosity, and ultrasonic velocity . These properties are indicative of the solute's impact on solvent structure and interactions. Additionally, the presence of fluorine can affect the compound's thermal stability, solubility, and reactivity .
Scientific Research Applications
Muscle Relaxant and Anti-inflammatory Properties
Research on analogues of N-(3-fluorophenyl)prop-2-enamide has led to the discovery of compounds with significant muscle relaxant, anti-inflammatory, and analgesic activities. A potent derivative, (E)-2-(4,6-difluoro-1-indanylidene)acetamide, showed promising results and was advanced to phase I clinical trials (Musso et al., 2003).
Antimalarial Activity
A study on a series of N-phenyl-substituted cinnamanilides, related to N-(3-fluorophenyl)prop-2-enamide, revealed their potential in antimalarial therapy. Several derivatives showed significant inhibitory activity against the chloroquine-sensitive strain of P. falciparum, with minimal cytotoxic effects (Kos et al., 2022).
Anti-Inflammatory and Antimicrobial Effects
Another study highlighted the anti-inflammatory potential of N-arylcinnamamide derivatives. These compounds demonstrated significant attenuation of lipopolysaccharide-induced NF-κB activation, suggesting their potential as anti-inflammatory agents. Some also showed antimicrobial effectiveness against bacteria and fungi (Hošek et al., 2019).
Investigation of Molecular Interactions
Ultrasonic studies of N-phenyl-3-(pyridin-4-yl) prop-2-enamide, a related compound, in ethanol have been conducted. These studies provided insights into molecular interactions and the effects of solute on solvent-solvent interactions (Tekade et al., 2015).
Safety and Hazards
properties
IUPAC Name |
N-(3-fluorophenyl)prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FNO/c1-2-9(12)11-8-5-3-4-7(10)6-8/h2-6H,1H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUJVAXXKUPXVPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=CC(=CC=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001302512 |
Source
|
| Record name | N-(3-Fluorophenyl)-2-propenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001302512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluorophenyl)prop-2-enamide | |
CAS RN |
519004-35-4 |
Source
|
| Record name | N-(3-Fluorophenyl)-2-propenamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=519004-35-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(3-Fluorophenyl)-2-propenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001302512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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